Cas no 157231-41-9 (4-Benzogquinoxalin-2-yl-1,2R,3S-Butanetriol)

• Product Name: 4-Benzogquinoxalin-2-yl-1,2R,3S-Butanetriol
• CAS No: 157231-41-9
• MF: C₁₆H₁₆N₂O₃
• MW: 284.309844017029
• CID: 904334
• PubChem ID: 29972614
• Update Time: 2025-04-19

4-Benzogquinoxalin-2-yl-1,2R,3S-Butanetriol Chemical and Physical Properties

Names and Identifiers

• 4-Benzo[g]quinoxalin-2-yl-1,2R,3S-Butanetriol
• (2R,3S)-4-benzo[g]quinoxalin-3-ylbutane-1,2,3-triol
• [S-(R*,S*)]-4-Benzo[g]quinoxalin-2-yl-1,2,3-butanetriol
• 157231-41-9
• AKOS030241913
• (2R,3S)-4-(Benzo[g]quinoxalin-2-yl)butane-1,2,3-triol
• DTXSID00652447
• J-009397
• 4-Benzogquinoxalin-2-yl-1,2R,3S-Butanetriol

• Inchi： 1S/C16H16N2O3/c19-9-16(21)15(20)7-12-8-17-13-5-10-3-1-2-4-11(10)6-14(13)18-12/h1-6,8,15-16,19-21H,7,9H2/t15-,16+/m0/s1
• InChI Key： UYVCNKANYYHWRW-JKSUJKDBSA-N
• SMILES： O[C@H]([C@@H](CO)O)CC1C=NC2C=C3C=CC=CC3=CC=2N=1

Computed Properties

• Exact Mass: 284.11600
• Monoisotopic Mass: 284.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 86.5Ų

Experimental Properties

• Melting Point: 178-180°C
• Solubility: DMF, DMSO, Hot Methanol (5mg / mL)
• PSA: 86.47000
• LogP: 1.03960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines